
Application Notes and Protocols for Indium-115
in Geological Neutron Flux Analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Indium-115

Cat. No.: B077298 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the principles and

methodologies for utilizing Indium-115 (¹¹⁵In) in the field of geology. Contrary to direct

geological dating, the primary application of ¹¹⁵In in this context is for the accurate

measurement of thermal and epithermal neutron flux. This technique, known as neutron

activation analysis (NAA), is crucial for understanding neutron-induced phenomena in

geological environments, particularly in and around uranium ore deposits.

Neutron activation analysis is a highly sensitive nuclear analytical technique used for

determining the elemental composition of a wide variety of materials.[1] In geology, it is

employed to analyze rocks, minerals, and sediments to understand their formation and

composition.[2]

Principle of the Method
The methodology is based on the principle of neutron capture by the stable isotope ¹¹⁵In. With

a natural abundance of 95.7%, ¹¹⁵In has a high probability (a large thermal neutron capture

cross-section) of absorbing a thermal neutron. This nuclear reaction transmutes ¹¹⁵In into the

metastable isomer ¹¹⁶ᵐ¹In, which is radioactive.

The subsequent decay of ¹¹⁶ᵐ¹In back to a stable state involves the emission of characteristic

gamma rays. By measuring the energy and intensity of these gamma rays using a high-

resolution detector, the amount of ¹¹⁶ᵐ¹In produced can be quantified. This, in turn, is directly
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proportional to the neutron flux to which the indium was exposed. This method is particularly

valuable for on-site analysis in mineral exploration and for grade control in mining operations.

[3]

The key nuclear reaction is:

¹¹⁵In + n → ¹¹⁶ᵐ¹In + γ

This can be written in shorthand as ¹¹⁵In(n,γ)¹¹⁶ᵐ¹In.

Data Presentation
The following tables summarize the key quantitative data relevant to the application of ¹¹⁵In in

neutron flux analysis.

Table 1: Nuclear Properties of Indium-115 and its Activation Product

Property Value

Natural Abundance of ¹¹⁵In 95.7%

Thermal Neutron Capture Cross-Section for

¹¹⁵In(n,γ)¹¹⁶ᵐ¹In
~162.6 barns

Half-life of ¹¹⁶ᵐ¹In ~54.29 minutes

Decay Mode of ¹¹⁶ᵐ¹In Beta Decay (β⁻)

Table 2: Prominent Gamma-Ray Emissions from the Decay of ¹¹⁶ᵐ¹In
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Energy (keV) Intensity (%)

416.86 27.68

1097.30 56.21

1293.54 84.40

818.70 11.48

1507.40 9.96

2112.10 15.53

Note: Intensities represent the number of gamma rays of a specific energy emitted per 100

decays of ¹¹⁶ᵐ¹In.

Experimental Protocols
The following protocols provide a detailed methodology for the determination of thermal and

epithermal neutron flux using indium foils.

Protocol 1: Preparation and In-Situ Irradiation of Indium Foils in a Geological Setting (e.g.,

Borehole)

Foil Preparation:

Obtain high-purity (99.9% or higher) indium foils of a known mass and uniform thickness

(e.g., 1 mm).[4]

For each measurement point, prepare two identical indium foils.

One foil will be irradiated bare to measure the total (thermal + epithermal) neutron flux.

The second foil will be enclosed in a cadmium (Cd) cover of a specific thickness (e.g.,

0.273 mm).[4] Cadmium is a strong absorber of thermal neutrons, so the activation of the

cadmium-covered foil will be primarily due to epithermal neutrons.[5]

In-Situ Placement:
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Securely mount the bare and cadmium-covered foils in a suitable probe for deployment

into a borehole or placement within the geological formation of interest.

Ensure the foils are positioned at the precise depth or location where the neutron flux is to

be measured.

For fast neutron measurements, the indium foils can be encased in paraffin spheres

placed within cadmium boxes. The paraffin moderates the high-energy neutrons, which

then activate the indium.[6][7]

Irradiation:

Expose the foils to the neutron field for a predetermined period (irradiation time, t_i). A

typical irradiation time might be in the range of 1 to 2 hours, depending on the expected

neutron flux.[4] A longer activation time may be necessary in low-flux environments.[2]

Record the exact start and end times of the irradiation.

Foil Retrieval and Transport:

After irradiation, retrieve the probe containing the foils.

Handle the now-radioactive foils with appropriate safety precautions (e.g., using forceps

and minimizing exposure time).

Transport the foils to the gamma-ray counting system as quickly as possible to minimize

decay losses. Record the time elapsed between the end of irradiation and the start of

counting (decay time, t_d). A typical decay time might be around 5 minutes to allow for the

decay of short-lived interfering isotopes.[4]

Protocol 2: Gamma-Ray Spectroscopy and Data Analysis

Spectrometer Setup:

Use a high-purity germanium (HPGe) detector for gamma-ray spectroscopy, as it offers

excellent energy resolution for identifying and quantifying the characteristic gamma peaks

of ¹¹⁶ᵐ¹In.[2] NaI(Tl) detectors can also be used but have lower resolution.[4]
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Calibrate the HPGe detector for energy and efficiency using standard radioactive sources.

Counting:

Place the activated bare indium foil at a reproducible position relative to the HPGe

detector.

Acquire a gamma-ray spectrum for a predetermined counting time (t_c), typically 1 hour or

more.[4]

Record the start and end times of the count.

Repeat the counting procedure for the cadmium-covered foil.

Data Analysis:

Analyze the gamma-ray spectra to identify the characteristic photopeaks of ¹¹⁶ᵐ¹In (e.g.,

417 keV, 1097 keV, and 1293 keV).[2]

Determine the net peak area (total counts minus background) for one or more of these

prominent peaks.

The activity (A) of ¹¹⁶ᵐ¹In at the end of irradiation can be calculated using the following

equation:

A = C / (ε * Iγ * (1 - e^(-λt_c)) * e^(-λt_d))

where:

C is the net peak count rate (counts per second)

ε is the detector efficiency at the gamma-ray energy

Iγ is the intensity of the chosen gamma ray

λ is the decay constant of ¹¹⁶ᵐ¹In (ln(2) / T_½)

t_c is the counting time

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://journals.indexcopernicus.com/api/file/viewByFileId/656622
https://www.azom.com/article.aspx?ArticleID=21823
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


t_d is the decay time

Neutron Flux Calculation:

The saturated activity (A_sat) is the theoretical activity if the foil were irradiated for an

infinite time. It is calculated as:

A_sat = A / (1 - e^(-λt_i))

where t_i is the irradiation time.

The reaction rate per target atom (R) is given by:

R = A_sat / N

where N is the number of ¹¹⁵In atoms in the foil.

The neutron flux (Φ) is then calculated as:

Φ = R / σ

where σ is the average neutron capture cross-section over the neutron energy spectrum.

Cadmium Difference Method:

The neutron flux calculated from the bare foil (Φ_total) represents the sum of thermal

and epithermal contributions.

The neutron flux calculated from the cadmium-covered foil (Φ_epi) represents the

epithermal contribution.

The thermal neutron flux (Φ_th) is determined by the difference:

Φ_th = Φ_total - Φ_epi

Correction Factors: In geological matrices, correction factors for neutron self-shielding

within the foil and flux depression in the surrounding medium may be necessary for high-

accuracy measurements. These factors depend on the foil thickness and the composition

of the surrounding rock.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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